Cas no 84227-32-7 (Ethanone, 1-(5-methyl-2-propyl-1H-imidazol-4-yl)-)

Ethanone, 1-(5-methyl-2-propyl-1H-imidazol-4-yl)- structure
84227-32-7 structure
Product Name:Ethanone, 1-(5-methyl-2-propyl-1H-imidazol-4-yl)-
CAS No:84227-32-7
MF:C9H14N2O
MW:166.220262050629
CID:667524
PubChem ID:13177012
Update Time:2025-04-19

Ethanone, 1-(5-methyl-2-propyl-1H-imidazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(5-methyl-2-propyl-1H-imidazol-4-yl)-
    • 1-(5-methyl-2-propyl-1H-imidazol-4-yl)ethanone
    • methyl 2-n-propyl-4-methyl-5-imidazolyl ketone
    • 5-acetyl-4-methyl-2-propylimidazole
    • DTXSID20524859
    • 84227-32-7
    • WXFQRFAPEICWRJ-UHFFFAOYSA-N
    • Methyl 2-n-propyl-5-methyl-4-imidazolyl ketone
    • SCHEMBL11000182
    • methyl 2-n-propyl-4--methyl-5-imidazolyl ketone
    • 1-(5-Methyl-2-propyl-1H-imidazol-4-yl)ethan-1-one
    • Inchi: 1S/C9H14N2O/c1-4-5-8-10-6(2)9(11-8)7(3)12/h4-5H2,1-3H3,(H,10,11)
    • InChI Key: WXFQRFAPEICWRJ-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=C(C)NC(CCC)=N1

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 45.8Ų
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